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Introduction
AZD7009 is an antiarrhythmic agent known for its predominant effects on atrial

electrophysiology, demonstrating high efficacy in terminating and preventing atrial fibrillation

(AF) with a low proarrhythmic potential.[1][2] Its mechanism of action involves a mixed ion

channel blockade, which synergistically prolongs the atrial action potential duration (APD) and

increases the atrial effective refractory period (AERP).[1][2] Measuring the AERP is a critical

step in evaluating the efficacy of antiarrhythmic drugs like AZD7009. This document provides

detailed protocols for measuring AERP in preclinical models when assessing the effects of

AZD7009.

AZD7009's primary mechanism involves the inhibition of multiple cardiac ion channels. It

blocks the rapid delayed rectifier potassium current (IKr), the ultra-rapid delayed rectifier

potassium current (IKur), the transient outward potassium current (Ito), and the sodium current

(INa).[1][2][3] This combined blockade leads to a more pronounced effect on atrial tissue

compared to ventricular tissue, contributing to its atrial-selective antiarrhythmic properties.[3][4]

Data Presentation
The following table summarizes the quantitative data on the effects of AZD7009 on various

electrophysiological parameters from preclinical and clinical studies.
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Parameter Species/Model
Concentration/
Dose

Effect Reference

AERP
Anesthetized

Dogs
Up to 2 µM

Concentration-

dependent

increase of up to

48 ± 7 ms

[4]

Anesthetized

Dogs (Sterile

Pericarditis

Model)

Infusion 33% increase [3][5]

Isolated Rabbit

Atria (Acutely

Dilated)

3 µM

Increase from 50

± 4.5 ms to 136 ±

6.6 ms

[6]

VERP
Anesthetized

Dogs
Up to 2 µM

Small, non-

concentration-

dependent

increase of 8 ± 4

ms

[4]

Anesthetized

Dogs (Sterile

Pericarditis

Model)

Infusion 17% increase [3][5]

QT Interval
Anesthetized

Dogs
Up to 2 µM

Small, non-

concentration-

dependent

increase of 2 ±

5.5 ms

[4]

Anesthetized

Dogs (Sterile

Pericarditis

Model)

Infusion 9% increase [3][5]

APD90 (Atrial) Isolated Dog

Atria

2 µM Increase from

224 ± 7 ms to

[4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/16424796/
https://www.researchgate.net/publication/8120455_AZD7009_A_New_Antiarrhythmic_Drug_with_Predominant_Effects_on_the_Atria_Effectively_Terminates_and_Prevents_Reinduction_of_Atrial_Fibrillation_and_Flutter_in_the_Sterile_Pericarditis_Model
https://pubmed.ncbi.nlm.nih.gov/15610294/
https://pubmed.ncbi.nlm.nih.gov/16798770/
https://pubmed.ncbi.nlm.nih.gov/16424796/
https://www.researchgate.net/publication/8120455_AZD7009_A_New_Antiarrhythmic_Drug_with_Predominant_Effects_on_the_Atria_Effectively_Terminates_and_Prevents_Reinduction_of_Atrial_Fibrillation_and_Flutter_in_the_Sterile_Pericarditis_Model
https://pubmed.ncbi.nlm.nih.gov/15610294/
https://pubmed.ncbi.nlm.nih.gov/16424796/
https://www.researchgate.net/publication/8120455_AZD7009_A_New_Antiarrhythmic_Drug_with_Predominant_Effects_on_the_Atria_Effectively_Terminates_and_Prevents_Reinduction_of_Atrial_Fibrillation_and_Flutter_in_the_Sterile_Pericarditis_Model
https://pubmed.ncbi.nlm.nih.gov/15610294/
https://pubmed.ncbi.nlm.nih.gov/16424796/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


318 ± 7 ms

APD90

(Ventricular)

Isolated Dog

Ventricles
2 µM

Increase from

257 ± 5 ms to

283 ± 7 ms

[4]

AF Conversion

Rate

Humans

(Persistent AF)

3.25 mg/min for

30 min

50% conversion

to sinus rhythm
[7][8]

Ion Channel

Inhibition (IC50)
Mammalian Cells

hERG (IKr): 0.6

µM
[1][2]

Nav1.5 (INa): 8

µM
[1][2]

Kv4.3/KChIP2.2

(Ito): 24 µM
[1][2]

Kv1.5 (IKur): 27

µM
[1][2]

Kir3.1/Kir3.4

(IKACh): 166 µM
[1][2]

KvLQT1/minK

(IKs): 193 µM
[1][2]

ICaL (Rabbit

Ventricular

Myocytes): 90

µM

[1][2]

Signaling Pathways and Experimental Workflows
AZD7009 Mechanism of Action
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Caption: Mechanism of action of AZD7009, illustrating the inhibition of multiple ion channels.

Experimental Workflow for AERP Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Making sure you're not a bot! [gupea.ub.gu.se]

2. Making sure you're not a bot! [gupea.ub.gu.se]

3. researchgate.net [researchgate.net]

4. Characterization of the in vivo and in vitro electrophysiological effects of the novel
antiarrhythmic agent AZD7009 in atrial and ventricular tissue of the dog - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. Azd7009: a new antiarrhythmic drug with predominant effects on the atria effectively
terminates and prevents reinduction of atrial fibrillation and flutter in the sterile pericarditis
model - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Electrophysiological and antiarrhythmic effects of the novel antiarrhythmic agent
AZD7009: a comparison with azimilide and AVE0118 in the acutely dilated right atrium of the
rabbit in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

7. Rapid conversion of persistent atrial fibrillation to sinus rhythm by intravenous AZD7009 -
PubMed [pubmed.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols: Measuring Atrial
Effective Refractory Period with AZD7009]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666231#measuring-atrial-effective-refractory-period-
with-azd7009]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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